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Compound of Interest

Compound Name: Antiviral agent 45

Cat. No.: B12382588

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Antiviral agent 45, also identified as compound 9a, is a potent inhibitor of the human
immunodeficiency virus (HIV). This large, lipophilic molecule demonstrates significant efficacy
against both HIV-1 and HIV-2, with IC50 values of 35 nM and 3.1 nM, respectively. Its
molecular formula is C47H94N60O6P2. This document provides a comprehensive overview of
the chemical structure, properties, and available data on this promising antiviral candidate. The
information presented is based on the limited publicly available data, and further in-depth
research is required to fully elucidate its therapeutic potential.

Chemical Structure and Properties

While a definitive 2D chemical structure for Antiviral Agent 45 (compound 9a) is not readily
available in the public domain, its molecular formula, C47H94N606P2, suggests a complex
and high molecular weight compound. The presence of phosphorus and a high carbon-to-
nitrogen and -oxygen ratio indicates it is likely a lipophilic prodrug, possibly designed to
enhance cell permeability and bioavailability.

Physicochemical Properties

Quantitative data on the physicochemical properties of Antiviral Agent 45 are not extensively
detailed in available literature. However, its likely prodrug nature and large molecular formula
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suggest certain characteristics.

Property Value/iInformation Source
Molecular Formula C47H94N606P2 Publicly available data
) Calculated from molecular

Molecular Weight 905.2 g/mol

formula

) o ) Inferred from molecular

Lipophilicity Expected to be high

formula

Likely poor in aqueous

Solubility solutions, higher in organic Inferred from lipophilic nature

solvents

Powder: -20°C for 3 years; In o ]
Storage Supplier information
solvent: -80°C for 1 year

Antiviral Activity

Antiviral Agent 45 has demonstrated potent and specific activity against HIV-1 and HIV-2.

Quantitative Antiviral Data

Virus Strain IC50 Cell Line Assay Type
HIV-1 35nM Not Specified Not Specified
HIV-2 3.1nM Not Specified Not Specified

Experimental Protocols

Detailed experimental protocols for the synthesis and antiviral testing of Antiviral Agent 45 are
not publicly available. The following represents a generalized workflow that would typically be
employed for the evaluation of such a compound.

General Synthesis Workflow
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The synthesis of a complex lipophilic prodrug like Antiviral Agent 45 would likely involve a
multi-step process.

Antiviral Agent 45
(Compound 9a)

Step 1: Coupling Reaction |—>

Step 2: Introduction of Phosphate Group |—>

Step 3: Further Modification/Purification |—>

Starting Materials
(e.g., Active Drug Moiety, Lipophilic Side Chains)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for a lipophilic prodrug.

HIV Inhibition Assay (Conceptual Workflow)

A standard cell-based assay would be used to determine the IC50 values.

Prepare target cells
(e.g., T-lymphocytes)

l

Infect cells with HIV-1 or HIV-2

l

Treat infected cells with serial dilutions of Antiviral Agent 45

l

Incubate for a defined period

l

Measure viral replication
(e.g., p24 antigen ELISA, reverse transcriptase activity)

l

Calculate IC50 value
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Caption: Conceptual workflow for an HIV inhibition assay.

Mechanism of Action and Signhaling Pathways

The precise mechanism of action for Antiviral Agent 45 has not been elucidated in the
available information. As a presumed prodrug, it would likely be metabolized intracellularly to
release an active antiviral agent. Given its potent anti-HIV activity, the active metabolite could
target various stages of the HIV life cycle.

Viral Entry Assembly & Budding

Reverse Transcription HIV Virion

Integration

Viral Replication

Click to download full resolution via product page

Caption: Potential targets in the HIV life cycle for antiviral intervention.

Conclusion and Future Directions

Antiviral Agent 45 (compound 9a) represents a highly potent inhibitor of both HIV-1 and HIV-2
in vitro. Its molecular formula suggests a lipophilic prodrug design, a common strategy to
enhance the delivery of antiviral nucleoside analogues. However, a significant lack of publicly
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available data, including its definitive chemical structure, detailed physicochemical properties,
and comprehensive biological data, hinders a full assessment of its potential.

Future research should focus on:

» Structure Elucidation: Determining the precise chemical structure of Antiviral Agent 45 is
paramount.

e Synthesis and Characterization: Developing and publishing a detailed synthetic route and full
characterization of its physicochemical properties.

e Mechanism of Action Studies: Identifying the active metabolite and its specific molecular
target within the HIV replication cycle.

« In Vivo Efficacy and Toxicology: Evaluating the antiviral activity, pharmacokinetic profile, and
safety in animal models.

The rediscovery and further investigation of this potent anti-HIV agent could provide a valuable
new lead in the ongoing search for more effective antiretroviral therapies.

 To cite this document: BenchChem. [In-Depth Technical Guide to Antiviral Agent 45
(Compound 9a)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382588#antiviral-agent-45-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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